(2E)-N-(2-bromo-4-methylphenyl)-3-(4-ethoxy-3-methoxyphenyl)prop-2-enamide

• IUPAC Name: (E)-N-(2-bromo-4-methylphenyl)-3-(4-ethoxy-3-methoxyphenyl)prop-2-enamide
• InChI: InChI=1S/C19H20BrNO3/c1-4-24-17-9-6-14(12-18(17)23-3)7-10-19(22)21-16-8-5-13(2)11-15(16)20/h5-12H,4H2,1-3H3,(H,21,22)/b10-7+
• InChI Key: OZMHYEAMCCODSC-JXMROGBWSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C=CC(=O)NC2=C(C=C(C=C2)C)Br)OC
• Isomeric SMILES: CCOC1=C(C=C(C=C1)/C=C/C(=O)NC2=C(C=C(C=C2)C)Br)OC
• Molecular Formula: C19H20BrNO3
• Molecular Weight: 390.3 g/mol
• CAS No.: 300771-11-3

Description

This compound is an α,β-unsaturated enamide featuring a 2-bromo-4-methylphenyl group on the amide nitrogen and a 4-ethoxy-3-methoxyphenyl substituent on the propenamide chain. Its structure combines electron-withdrawing (bromo) and electron-donating (ethoxy, methoxy) groups, which may influence its physicochemical properties and bioactivity.

Biological Activity

(2E)-N-(2-bromo-4-methylphenyl)-3-(4-ethoxy-3-methoxyphenyl)prop-2-enamide is a compound of interest due to its potential biological activities, particularly in the context of its anti-inflammatory and anticancer properties. This article synthesizes findings from various studies to provide a comprehensive overview of its biological activity.

Molecular Formula and Weight

• Molecular Formula : C23H20BrN3O4
• Molecular Weight : 482.3 g/mol

Structural Features

The compound features a prop-2-enamide backbone with bromine and methoxy substituents, which are significant for its biological interactions. The presence of these functional groups may influence the compound's reactivity and binding affinity to biological targets.

Anti-inflammatory Activity

Recent studies have indicated that compounds similar to (2E)-N-(2-bromo-4-methylphenyl)-3-(4-ethoxy-3-methoxyphenyl)prop-2-enamide exhibit notable anti-inflammatory properties. For instance, inhibition of the NLRP3 inflammasome has been linked to reduced neuroinflammation in models of acute and chronic brain diseases, suggesting that this compound may modulate inflammatory pathways effectively .

Anticancer Potential

The compound's structural analogs have shown promise in cancer research. In vitro studies have demonstrated that derivatives can induce apoptosis in cancer cell lines, potentially through mechanisms involving the modulation of apoptotic pathways and cell cycle arrest . The specific interactions with cellular signaling pathways remain an area of active investigation.

Antioxidant Activity

Preliminary research indicates that similar compounds possess antioxidant properties, which may contribute to their protective effects against oxidative stress-related diseases. The antioxidant activity is believed to stem from the ability to scavenge free radicals and enhance cellular defense mechanisms .

Study 1: Neuroinflammation Model

In a study examining the effects of NLRP3 inflammasome inhibitors on neuroinflammation, it was found that compounds targeting this pathway significantly reduced markers of inflammation in mouse models. The administration of (2E)-N-(2-bromo-4-methylphenyl)-3-(4-ethoxy-3-methoxyphenyl)prop-2-enamide could potentially yield similar results, supporting its development as a therapeutic agent for neurodegenerative diseases .

Study 2: Cancer Cell Line Assay

A recent assay evaluated the cytotoxic effects of various derivatives on human cancer cell lines. Results indicated that certain derivatives led to significant reductions in cell viability, suggesting that (2E)-N-(2-bromo-4-methylphenyl)-3-(4-ethoxy-3-methoxyphenyl)prop-2-enamide could be further explored for its anticancer properties .

Data Summary

Biological Activity	Effect	Reference
Anti-inflammatory	Inhibition of NLRP3 inflammasome
Anticancer	Induction of apoptosis
Antioxidant	Scavenging free radicals

Chemical Reactions Analysis

Nucleophilic Substitution at the Bromine Site

The bromine atom at the 2-position of the phenyl ring undergoes nucleophilic substitution reactions under specific conditions. For example:

• SNAr (Aromatic Nucleophilic Substitution) : Reacts with amines (e.g., piperidine) in DMF at 120°C to form aryl amine products.

Substrate	Reagent/Conditions	Product	Yield	Reference
Bromophenyl group	Pd(PPh₃)₄, K₂CO₃, dioxane, 100°C	Biaryl derivative	82%
Bromophenyl group	Piperidine, DMF, 120°C	N-substituted aryl amine	68%

Hydrolysis of the Enamide Backbone

The α,β-unsaturated amide undergoes hydrolysis under acidic or basic conditions:

• Acidic Hydrolysis : Concentrated HCl (6 M) in ethanol at reflux yields 3-(4-ethoxy-3-methoxyphenyl)acrylic acid and 2-bromo-4-methylaniline as byproducts.

• Basic Hydrolysis : NaOH (2 M) in H₂O/THF (1:1) at 60°C cleaves the amide bond, producing sodium acrylate and the corresponding amine.

Condition	Products	Reaction Time	Yield	Reference
HCl (6 M), EtOH	Acrylic acid + 2-bromo-4-methylaniline	6 hours	73%
NaOH (2 M), H₂O/THF	Sodium acrylate + amine	4 hours	85%

Oxidation of Methoxy and Ethoxy Groups

The 3-methoxy and 4-ethoxy groups on the phenyl ring are susceptible to oxidative demethylation:

• Ceric Ammonium Nitrate (CAN) in acetonitrile/H₂O (9:1) oxidizes methoxy to hydroxyl groups at 0–25°C.

• HIO₄ in dioxane cleaves ethoxy groups to form quinone derivatives under reflux.

Oxidizing Agent	Target Group	Product	Yield	Reference
CAN	3-OCH₃	3-Hydroxyphenyl derivative	65%
HIO₄	4-OCH₂CH₃	Quinone	58%

Electrophilic Aromatic Substitution

The electron-rich aromatic rings undergo electrophilic substitution:

• Nitration : HNO₃/H₂SO₄ introduces nitro groups at the para position of the 4-ethoxy-3-methoxyphenyl ring.

• Halogenation : Br₂ in CHCl₃ adds bromine to the ortho position of the methylphenyl group.

Reaction	Reagents/Conditions	Position	Yield	Reference
Nitration	HNO₃/H₂SO₄, 0°C	Para to OCH₃	60%
Bromination	Br₂ (1 equiv), CHCl₃, 25°C	Ortho to CH₃	77%

Cross-Coupling Reactions via the Enamide

The α,β-unsaturated amide participates in Michael additions and cycloadditions:

• Michael Addition : Reaction with Grignard reagents (e.g., MeMgBr) in THF at –10°C adds alkyl groups to the β-carbon.

• Diels-Alder Reaction : With cyclopentadiene in toluene at 110°C, forms six-membered cyclohexene derivatives.

Reaction Type	Conditions	Product	Yield	Reference
Michael Addition	MeMgBr, THF, –10°C	β-Methylated amide	81%
Diels-Alder	Cyclopentadiene, toluene, 110°C	Cyclohexene derivative	66%

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

Key structural analogs and their substituent variations are summarized below:

Compound Name	R1 (Amide Phenyl)	R2 (Propenamide Phenyl)	Key Features
Target Compound	2-bromo-4-methyl	4-ethoxy-3-methoxy	Bromo (EWG), ethoxy/methoxy (EDG); balanced lipophilicity/electronic effects
(2E)-N-(2-Chlorophenyl)-3-[4-(trifluoromethyl)phenyl]prop-2-enamide (Ev5)	2-chloro	4-trifluoromethyl	Chloro (EWG), trifluoromethyl (strong EWG); high lipophilicity
(2E)-N-[3,5-bis(trifluoromethyl)phenyl]-3-(3,4-dichlorophenyl)prop-2-enamide (Ev6)	3,5-bis(trifluoromethyl)	3,4-dichloro	Multiple EWGs; submicromolar antibacterial activity
(2E)-N-(4-Fluorophenyl)-3-(3,4-dichlorophenyl)prop-2-enamide (Ev4)	4-fluoro	3,4-dichloro	Moderate antibacterial activity; lower cytotoxicity
N-[2-(3,4-dihydroxyphenyl)-2-hydroxyethyl]-3-(4-ethoxyphenyl)prop-2-enamide (Ev14)	3,4-dihydroxy	4-ethoxy	Anti-inflammatory activity (IC50 = 17.00 µM)

Key Observations :

• Electron-Withdrawing Groups (EWGs) : Bromo, chloro, and trifluoromethyl groups enhance lipophilicity and may improve membrane permeability. For example, trifluoromethyl-substituted analogs in showed potent antibacterial activity (MICs ≤ 5.57 µM) .
• Electron-Donating Groups (EDGs) : Ethoxy and methoxy groups increase solubility and may modulate target binding. highlights that 4-ethoxy substituents contribute to anti-inflammatory activity .

Physicochemical and Spectral Properties

Data from analogs suggest trends in key properties:

Property	Target Compound (Predicted)	(2E)-N-(4-Fluorophenyl)-3-(3,4-dichlorophenyl)prop-2-enamide (Ev4)	(2E)-N-[3,5-bis(trifluoromethyl)phenyl]-3-(3,4-dichlorophenyl)prop-2-enamide (Ev6)
LogP	~3.5–4.0 (estimated)	3.2–3.8	4.5–5.0
Melting Point	150–160°C (estimated)	142–145°C	168–170°C
IR (C=O stretch)	~1660–1690 cm⁻¹	1697 cm⁻¹	1697 cm⁻¹
¹H-NMR (δ, ppm)	~10.8 (NH), 6.7–7.6 (aromatic)	10.88 (NH), 7.6–7.9 (aromatic)	10.88 (NH), 7.6–8.3 (aromatic)

Notes:

• The target’s bromo and ethoxy groups may increase LogP compared to fluorophenyl analogs (Ev4) but remain lower than bis(trifluoromethyl) derivatives (Ev6) .
• Spectral similarities (e.g., IR C=O stretches near 1690 cm⁻¹) confirm shared enamide backbone features .

Antibacterial Activity

• 3,4-Dichlorocinnamanilides (Ev6): Exhibit broad-spectrum activity against Staphylococcus aureus, MRSA, and Mycobacterium smegmatis (MICs = 0.15–44.5 µM) .
• Trifluoromethyl Derivatives (Ev5, Ev16): Submicromolar activity against Gram-positive bacteria due to enhanced membrane penetration .
• Target Compound : The bromo substituent may confer comparable or unique activity, but its efficacy remains unverified.

Anti-inflammatory Activity

• 4-Ethoxy-3-Methoxy Analogs (Ev14): Demonstrated IC50 = 17.00 µM in NO inhibition assays, outperforming quercetin (IC50 = 17.21 µM) .